4-Fluoro-2-(methylsulfonyl)benzylamine
Description
4-Fluoro-2-(methylsulfonyl)benzylamine is a fluorinated benzylamine derivative featuring a methylsulfonyl (-SO₂CH₃) substituent at the 2-position and a fluorine atom at the 4-position of the benzene ring. Benzylamine derivatives are widely used as intermediates in pharmaceuticals, agrochemicals, and materials science due to their versatility in forming amide bonds and modifying electronic properties .
Properties
Molecular Formula |
C8H10FNO2S |
|---|---|
Molecular Weight |
203.24 g/mol |
IUPAC Name |
(4-fluoro-2-methylsulfonylphenyl)methanamine |
InChI |
InChI=1S/C8H10FNO2S/c1-13(11,12)8-4-7(9)3-2-6(8)5-10/h2-4H,5,10H2,1H3 |
InChI Key |
WELIAPHSOWCGMT-UHFFFAOYSA-N |
Canonical SMILES |
CS(=O)(=O)C1=C(C=CC(=C1)F)CN |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications and Gaps
- Methylsulfonyl vs. Trifluoromethyl: The methylsulfonyl group’s stronger electron-withdrawing nature may enhance interactions with polar enzyme pockets compared to -CF₃, but this requires experimental validation.
- Safety and Handling: Analogs like 4-Fluoro-2-(trifluoromethyl)benzylamine require storage under nitrogen due to air sensitivity , suggesting similar precautions for the methylsulfonyl derivative.
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